Cas no 1639296-23-3 (5-Bromothieno[3,2-b]pyridine-2-carboxylic acid)
1639296-23-3 structure
Product Name:5-Bromothieno[3,2-b]pyridine-2-carboxylic acid
CAS No:1639296-23-3
MF:C8H4BrNO2S
MW:258.091859817505
CID:6941436
PubChem ID:84019005
Update Time:2025-05-08
5-Bromothieno[3,2-b]pyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- DB-168945
- 5-bromothieno[3,2-b]pyridine-2-carboxylic acid
- SCHEMBL16395924
- 1639296-23-3
- 5-Bromothieno[3,2-b]pyridine-2-carboxylic acid
-
- Inchi: 1S/C8H4BrNO2S/c9-7-2-1-5-4(10-7)3-6(13-5)8(11)12/h1-3H,(H,11,12)
- InChI Key: ZCJKGGJARGAAMY-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=C(C(=O)O)S2)N=1
Computed Properties
- Exact Mass: 256.91461Da
- Monoisotopic Mass: 256.91461Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 78.4Ų
5-Bromothieno[3,2-b]pyridine-2-carboxylic acid Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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